Cas no 180606-98-8 (4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine)

• Product Name: 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine
• CAS No: 180606-98-8
• MF: C₁₁H₈ClFN₂
• MW: 222.646024703979
• CID: 2664142
• Update Time: 2025-10-21

4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3-fluorophenyl)-6-methylpyrimidine
• BB 0242188
• 4-Chloro-2-(3-fluoro-phenyl)-6-methyl-pyrimid ine
• 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine

• Inchi： 1S/C11H8ClFN2/c1-7-5-10(12)15-11(14-7)8-3-2-4-9(13)6-8/h2-6H,1H3
• InChI Key： CYQAJZLVYSANJZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2C=CC=C(C=2)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine

Recent Advances in the Study of 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine (CAS: 180606-98-8)

In recent years, 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine (CAS: 180606-98-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine core substituted with chloro, fluorophenyl, and methyl groups, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its synthesis pathways, biological activities, and potential as a scaffold for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine, highlighting its role as a key intermediate in the production of kinase inhibitors. The study demonstrated that modifications to the reaction conditions, such as temperature and solvent choice, could significantly improve yield and purity. These findings are critical for scaling up production in industrial settings, ensuring the compound's availability for further pharmacological studies.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, investigated the compound's interaction with various protein targets. Using X-ray crystallography and molecular docking simulations, researchers identified that 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine exhibits high affinity for certain tyrosine kinases, which are implicated in cancer progression. This discovery opens new avenues for developing targeted therapies, particularly for resistant forms of leukemia and solid tumors.

In addition to its anticancer potential, recent preclinical studies have explored the compound's anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology reported that 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine effectively inhibits the production of pro-inflammatory cytokines in macrophage cells. This suggests its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural optimization to improve its drug-like properties. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

Looking ahead, the versatility of 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine as a chemical scaffold continues to attract attention. Its modular structure allows for diverse functionalization, making it a valuable tool for medicinal chemists. Future research directions may include the development of combinatorial libraries based on this core structure, enabling high-throughput screening for novel bioactive compounds.

In conclusion, 4-Chloro-2-(3-fluorophenyl)-6-methylpyrimidine represents a compelling case study in modern drug discovery. Its multifaceted biological activities and synthetic tractability position it as a promising candidate for further investigation. As research progresses, this compound may yield important therapeutic agents addressing unmet medical needs in oncology and inflammation.